Cas no 1261936-21-3 (3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid)

3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a nitro group at the 5-position and a 2-(N,N-dimethylsulfamoyl)phenyl moiety at the 3-position. This structure confers unique reactivity and potential utility in pharmaceutical or agrochemical synthesis, particularly as an intermediate for designing sulfonamide-based derivatives. The dimethylsulfamoyl group enhances solubility and bioavailability, while the nitro and carboxylic acid functionalities offer sites for further chemical modifications. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where precise functionalization is critical. The compound is typically characterized by high purity and stability under standard handling conditions.

3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid structure

1261936-21-3 structure

Product Name:3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid

CAS No:1261936-21-3

MF:C₁₅H₁₄N₂O₆S

MW:350.346462726593

MDL:MFCD18322948

CID:5158364

Update Time:2026-03-04

3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid
- 3-[2-(Dimethylsulfamoyl)phenyl]-5-nitrobenzoic acid
- MDL： MFCD18322948
- Inchi： 1S/C15H14N2O6S/c1-16(2)24(22,23)14-6-4-3-5-13(14)10-7-11(15(18)19)9-12(8-10)17(20)21/h3-9H,1-2H3,(H,18,19)
- InChI Key： QGHGJVLBSICNRB-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 580
XLogP3: 2.1
Topological Polar Surface Area: 129

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330227-5 g	3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid, 95%; .	1261936-21-3	95%	5g	€1159.00	2023-04-26
abcr	AB330227-5g	3-(2-N,N-Dimethylsulfamoylphenyl)-5-nitrobenzoic acid, 95%; .	1261936-21-3	95%	5g	€1159.00	2025-04-21